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Compound of Interest

Compound Name: Ethyl 2-oxobutanoate

Cat. No.: B100451 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the boiling point and density of ethyl 2-
oxobutanoate, a key intermediate in various organic syntheses.[1] This document is intended

for researchers, scientists, and professionals in the field of drug development and chemical

manufacturing.

Physicochemical Data of Ethyl 2-Oxobutanoate
The boiling point and density are critical physical constants for the proper handling, purification,

and application of ethyl 2-oxobutanoate in a laboratory or industrial setting. The

experimentally determined and predicted values for these properties are summarized below.

Property Value Notes

Boiling Point 162.0 ± 0.0 °C at 760 mmHg[2]

169.06 °C Predicted by EPA T.E.S.T.[3]

Density 1.0 ± 0.1 g/cm³ [2]

1.02 g/cm³ Predicted by EPA T.E.S.T.[3]
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Experimental Determination of Physicochemical
Properties
Accurate determination of the boiling point and density of ethyl 2-oxobutanoate is essential for

its characterization and quality control. Standard laboratory protocols for these measurements

are detailed below.

Boiling Point Determination via the Capillary Method
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4] A common and effective method for determining the boiling point of a small

quantity of liquid is the capillary method.[5]

Methodology:

Sample Preparation: A small amount of ethyl 2-oxobutanoate is placed in a fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion

tube containing the sample.[2]

Heating: The fusion tube assembly is attached to a thermometer and heated in a Thiele tube

or an aluminum block to ensure uniform heating.[2][6]

Observation: The temperature is slowly increased until a steady stream of bubbles emerges

from the open end of the capillary tube.[3]

Boiling Point Reading: The heat source is then removed, and the liquid is allowed to cool.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.[3]

Density Determination using a Pycnometer
The density of a liquid is its mass per unit volume and is typically measured in g/mL or g/cm³.[7]

A pycnometer, a flask with a specific volume, is commonly used for the precise determination of

liquid density.

Methodology:
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Mass of Empty Pycnometer: A clean and dry pycnometer is weighed accurately.

Mass of Pycnometer with Water: The pycnometer is filled with distilled water of a known

temperature and weighed again to determine the mass of the water. This step is crucial for

calibrating the exact volume of the pycnometer.

Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with

ethyl 2-oxobutanoate. The mass is measured again.

Calculation: The density of ethyl 2-oxobutanoate is calculated by dividing the mass of the

sample by the volume of the pycnometer (determined from the mass of the water and its

known density at that temperature).

Synthesis and Quality Control Workflows
The synthesis of ethyl 2-oxobutanoate and its subsequent quality control are critical

processes in its production. The following diagrams illustrate the logical workflows for these

procedures.

Synthesis of Ethyl 2-Oxobutanoate

Start Materials:
Ethyl Acetoacetate & Alkylating Agent

Deprotonation with a Base
(e.g., Sodium Ethoxide) Alkylation of the Enolate Aqueous Workup Extraction with Organic Solvent Drying of Organic Layer Purification

(e.g., Distillation)
Final Product:

Ethyl 2-Oxobutanoate

Click to download full resolution via product page

A logical workflow for the synthesis of ethyl 2-oxobutanoate.
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Quality Control Workflow for Ethyl 2-Oxobutanoate

Analytical Tests

Incoming Raw Material Inspection
(Identity, Purity)

In-Process Monitoring
(e.g., Reaction Completion via TLC)

Crude Product Analysis

Purified Product Testing

Boiling Point Determination Density Measurement Spectroscopic Analysis
(e.g., NMR, IR)

Chromatographic Purity
(e.g., GC)

Final Product Release

Click to download full resolution via product page

A typical quality control workflow for chemical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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